Cas no 85851-78-1 (1,2-Benzenedicarboxylicacid, 1-(4-methyloctyl) 2-(6-methyloctyl) ester)
85851-78-1 structure
Product Name:1,2-Benzenedicarboxylicacid, 1-(4-methyloctyl) 2-(6-methyloctyl) ester
CAS No:85851-78-1
MF:C26H42O4
MW:418.609288692474
CID:724754
Update Time:2026-04-29
1,2-Benzenedicarboxylicacid, 1-(4-methyloctyl) 2-(6-methyloctyl) ester Chemical and Physical Properties
Names and Identifiers
-
- 1,2-Benzenedicarboxylicacid, 1-(4-methyloctyl) 2-(6-methyloctyl) ester
- 2-O-(4-methyloctyl) 1-O-(6-methyloctyl) benzene-1,2-dicarboxylate
- 4-methyloctyl 6-methyloctyl phthalate
-
Computed Properties
- Exact Mass: 418.30831
- Monoisotopic Mass: 418.30831
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 30
- Rotatable Bond Count: 18
- Complexity: 462
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 9.6
- Topological Polar Surface Area: 52.6
Experimental Properties
- Density: 0.973
- Boiling Point: 405.7°C at 760 mmHg
- Flash Point: 216.3°C
- Refractive Index: 1.487
1,2-Benzenedicarboxylicacid, 1-(4-methyloctyl) 2-(6-methyloctyl) ester Related Literature
-
Ivor Lončarić Phys. Chem. Chem. Phys., 2015,17, 9436-9445
-
David White,Sean R. Stowell Biomater. Sci., 2017,5, 463-474
-
Jing Yu,Yu-Qi Lyu,Jiapeng Liu,Mohammed B. Effat,Junxiong Wu J. Mater. Chem. A, 2019,7, 17995-18002
-
N. Soin,D. Boyer,K. Prashanthi,S. Sharma,A. A. Narasimulu,J. Luo,T. H. Shah,E. Siores,T. Thundat Chem. Commun., 2015,51, 8257-8260
85851-78-1 (1,2-Benzenedicarboxylicacid, 1-(4-methyloctyl) 2-(6-methyloctyl) ester) Related Products
- 28553-12-0(Diisononyl phthalate)
- 84-74-2(Dibutyl phthalate)
- 84-75-3(Di-n-hexyl Phthalate)
- 84-77-5(Didecyl Phthalate (~90%))
- 131-18-0(1,2-dipentyl benzene-1,2-dicarboxylate)
- 26761-40-0(Diisodecyl Phthalate (mixture of branched chain isomers))
- 6422-86-2(Dioctyl Terepthalate)
- 27554-26-3(Diisooctyl phthalate)
- 94-46-2(Isopentyl benzoate)
- 117-81-7(Bis(2-ethylhexyl) phthalate)
Recommended suppliers
Hangzhou Cedareal Technology Co., Ltd.
Gold Member
CN Supplier
Bulk
Shandong Jing Kun Chemical Co.,Ltd.
Gold Member
CN Supplier
Bulk
Amadis Chemical Company Limited
Gold Member
CN Supplier
Reagent
SunaTech Inc.
Gold Member
CN Supplier
Reagent
Wuhan ChemNorm Biotech Co.,Ltd.
Gold Member
CN Supplier
Reagent